![molecular formula C18H21ClN2O2S B6425424 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide CAS No. 2034239-65-9](/img/structure/B6425424.png)
2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide
Overview
Description
2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide (CCTMA) is a synthetic molecule that has been used in various scientific research applications. The molecule has been studied for its potential to interact with certain biochemical and physiological processes in organisms, and to induce various effects.
Scientific Research Applications
2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide has been studied for its potential to interact with various biochemical and physiological processes in organisms. It has been used to investigate the effects of certain hormones and proteins on cellular signaling, and to study the role of certain proteins in cancer progression. It has also been used to study the effects of drugs on cell metabolism and to investigate the role of certain compounds in the regulation of gene expression.
Mechanism of Action
The mechanism of action of 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide is not yet fully understood. However, it is believed that the molecule binds to certain proteins, which then triggers a cascade of biochemical reactions. These reactions can lead to changes in cell signaling and gene expression, as well as other physiological effects.
Biochemical and Physiological Effects
2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide has been shown to induce a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain hormones and proteins, and to induce changes in cell signaling and gene expression. It has also been shown to affect the metabolism of certain drugs and to induce changes in cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide has several advantages for use in laboratory experiments. It is a relatively simple molecule to synthesize, and its synthesis can be carried out in a single reaction vessel. Its mechanism of action is not yet fully understood, allowing for further research into its effects on cellular processes. However, 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide is a synthetic molecule, and its effects may not be the same as those of naturally occurring molecules.
Future Directions
Due to its potential to interact with certain proteins and hormones, 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide has potential applications in the development of drugs and therapies. Further research into its mechanism of action could lead to the development of new drugs that target specific proteins and hormones. Additionally, the compound could be used to study the effects of drugs on cell metabolism and gene expression. Finally, 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide could be used to investigate the role of certain compounds in the regulation of gene expression, and to study the effects of certain hormones and proteins on cellular signaling.
Synthesis Methods
The synthesis of 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide involves a multi-step process. The first step is the formation of 4-chlorophenoxyacetic acid (PCA) by reacting 4-chlorophenol with acetic anhydride. Next, PCA is reacted with 4-cyclohexylthiazole in the presence of a base to form 4-chlorophenoxy-N-cyclohexylthiazole. This intermediate is then reacted with acetic anhydride to form 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide. The entire synthesis process can be carried out in a single reaction vessel, making it a convenient and efficient method to synthesize 2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O2S/c19-14-6-8-15(9-7-14)23-11-17(22)20-10-18-21-16(12-24-18)13-4-2-1-3-5-13/h6-9,12-13H,1-5,10-11H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YONOLJVYMSJNAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CSC(=N2)CNC(=O)COC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-N-((4-cyclohexylthiazol-2-yl)methyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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